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An In-depth Technical Review of Core Safety Data

This guide provides a detailed overview of the safety information for Theophylline-d3,
compiled for researchers, scientists, and professionals in drug development. The following data
is primarily based on the Safety Data Sheet (SDS) for Theophylline, as specific comprehensive
safety data for the deuterated form, Theophylline-d3, is not readily available. It is a common
and accepted practice in the scientific community to consider the safety profile of an isotopically
labeled compound as substantively equivalent to its unlabeled counterpart unless specific data
suggests otherwise.

Hazard Identification and Classification

Theophylline is classified as a hazardous substance.[1] It is toxic if swallowed and may cause
damage to the unborn child.[2][3][4]

GHS Classification:
o Acute Toxicity, Oral: Category 3[3][4]

o Reproductive Toxicity: Category 1B[3][4]
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Signal Word: Danger[2][3]

Hazard Pictograms:

e GHSO06: Skull and crossbones[2][4]

o GHSO08: Health hazard[2][4]

Hazard Statements:

e H301: Toxic if swallowed.[2][3][4]

e H360/H360D: May damage fertility or the unborn child.[3][4]

Precautionary Statements: A comprehensive list of precautionary statements covering
prevention, response, storage, and disposal is available in the safety data sheets.[3][4][5] Key
precautions include obtaining special instructions before use, avoiding ingestion, and using
personal protective equipment.[3][4][5]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Theophylline.

Property Value Source
Molecular Formula C7HsN4O:2 [61[7]
Molecular Weight 180.16 g/mol [61[7181[9]
Appearance White crystalline powder/solid [51181[9]
Odor Odorless [5181I9]
Melting Point 270 - 274 °C (518 - 525.2 °F) [5]
Solubility Partially soluble in cold water. [9]

pH 5 (in an 8 g/l aqueous solution)  [5]

Log P (octanol/water) -0.008 [3]
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Toxicological Information

Theophylline exhibits acute oral toxicity.[2][3][4] The primary health concern is its toxicity if
ingested.[2][3][4]

Toxicity Metric Value Species Source
LD50 (Oral) 225 mg/kg Rat [4]
LD50 (Intraperitoneal) 150 mg/kg Rat [4]
LD50 (Subcutaneous) 138 mg/kg Mouse [4]

Symptoms of Exposure: Symptoms of theophylline toxicity can include nausea, vomiting,
diarrhea, headache, insomnia, irritability, and restlessness.[8][10] In severe cases, it can lead
to seizures, cardiac arrhythmias, and can be fatal.[8][10]

Experimental Protocols

Detailed experimental protocols for determining the toxicological and physicochemical
properties of Theophylline are typically found in standardized guidelines from organizations
such as the OECD (Organisation for Economic Co-operation and Development). For instance,
acute oral toxicity is often determined using a method similar to OECD Test Guideline 423. The
biodegradability was assessed using OECD Test Guideline 301A, which showed that
Theophylline is readily biodegradable.[3] The partition coefficient (log Pow) was determined to
be -0.008 at 23 °C, indicating low potential for bioaccumulation.[3]

Handling, Storage, and First Aid

Handling:

Avoid contact with skin and eyes.[2]

Do not breathe dust.[2]

Wash hands thoroughly after handling.[3][5]

Use in a well-ventilated area or under a hood.[3]
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e Do not eat, drink, or smoke when using this product.[3][5]

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[3]
o Store locked up.[3][5]

 Recommended storage is at room temperature.[3][11]

First-Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[2][3][5]

If on Skin: Wash with plenty of water.[2]

If Inhaled: Move person into fresh air.[3]

If in Eyes: Rinse cautiously with water for several minutes.[2]

Visualizing Safety Information Flow

The following diagram illustrates the logical flow of safety information and response procedures
for Theophylline-d3.
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Identification Exposure & Response Disposal

First-Aid Measures
(Swallowed, Skin, Inhaled, Eyes)

Handling & Storage

Disposal
Seek Immediate Medical Attention }——l—{ (Follow local regulations)

GHS Classification — S
Theophyline-d3 - Acute Oral Toxicity (Cat. 3) " ion
- Reproductive Toxicity (Cat. 18) g l

Accidental Exposure }—»

Click to download full resolution via product page

Caption: Logical workflow for handling Theophylline-d3 from identification to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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